Cas no 21089-13-4 (Phosphonic acid,P,P'-(1-hydroxypropylidene)bis-)

Phosphonic acid,P,P'-(1-hydroxypropylidene)bis- structure
21089-13-4 structure
Product Name:Phosphonic acid,P,P'-(1-hydroxypropylidene)bis-
CAS No:21089-13-4
MF:C3H10O7P2
MW:220.05482339859
CID:286870
PubChem ID:182625
Update Time:2025-04-19

Phosphonic acid,P,P'-(1-hydroxypropylidene)bis- Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid,P,P'-(1-hydroxypropylidene)bis-
    • (1-hydroxy-1-phosphonopropyl)phosphonic acid
    • 21089-13-4
    • SCHEMBL370583
    • 1-Hydroxypropylidene-1,1'-diphosphonic acid
    • DTXSID50175318
    • 1-hydroxypropylidene bisphosphonic acid
    • Phosphonic acid, (1-hydroxypropylidene)bis-
    • Inchi: 1S/C3H10O7P2/c1-2-3(4,11(5,6)7)12(8,9)10/h4H,2H2,1H3,(H2,5,6,7)(H2,8,9,10)
    • InChI Key: XHAZMZWXAOBLQG-UHFFFAOYSA-N
    • SMILES: P(C(CC)(O)P(=O)(O)O)(=O)(O)O

Computed Properties

  • Exact Mass: 219.9902
  • Monoisotopic Mass: 219.99
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.1
  • Topological Polar Surface Area: 135Ų

Experimental Properties

  • Density: 1.931
  • Boiling Point: 557.5°C at 760 mmHg
  • Flash Point: 291°C
  • Refractive Index: 1.569
  • PSA: 135.29
  • LogP: -0.60210
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